2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-benzyl-4-[(1-ethylindol-3-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H31N3O/c1-2-26-18-21(23-10-6-7-11-24(23)26)17-25-13-14-27(22(19-25)12-15-28)16-20-8-4-3-5-9-20/h3-11,18,22,28H,2,12-17,19H2,1H3
• InChI Key: CRUVUPPRHYCQPD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)CN3CCN(C(C3)CCO)CC4=CC=CC=C4
• Molecular Formula: C24H31N3O
• Molecular Weight: 377.5 g/mol

Description

2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a piperazine derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol is not fully understood. However, it has been suggested that the compound may act by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. It may also inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE).
Biochemical and Physiological Effects:
Studies have shown that 2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol has various biochemical and physiological effects. The compound has been found to reduce inflammation and pain in animal models. It has also been shown to have antidepressant-like effects in mice. Additionally, the compound has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol in lab experiments is that it is a synthetic compound, and its purity can be controlled. However, one of the limitations is that its mechanism of action is not fully understood, and more research is needed to elucidate its effects.

Future Directions

There are several future directions for research on 2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its effects on neurotransmitter systems and enzymes to better understand its mechanism of action. Additionally, more research is needed to determine its safety and efficacy in humans.

Synthesis Methods

2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol can be synthesized using different methods. One of the most common methods involves the reaction of 1-benzyl-4-(chloromethyl)piperazine with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS) in dimethylformamide (DMF). The reaction mixture is stirred at room temperature for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-{1-benzyl-4-[(1-ethyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol has potential applications in various scientific research fields. It has been studied for its anti-inflammatory, analgesic, and antidepressant properties. The compound has also been investigated for its potential as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and Parkinson's disease.